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Compound of Interest

Compound Name: D-Glucono-1,5-lactone-1-13C

Cat. No.: B12412635 Get Quote

Technical Support Center: D-Glucono-1,5-
lactone-1-¹³C
Welcome to the technical support center for D-Glucono-1,5-lactone-1-¹³C. This resource is

designed to assist researchers, scientists, and drug development professionals in effectively

utilizing this isotopically labeled compound in their experiments. Below you will find

troubleshooting guides and frequently asked questions to address common challenges,

particularly those related to its use in aqueous media.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of D-Glucono-1,5-lactone-1-¹³C in water?

A1: D-Glucono-1,5-lactone, and by extension its ¹³C labeled form, is freely soluble in water.[1]

[2][3][4] Published data indicates a high solubility, which can be summarized as follows:

Temperature Solubility in Water

20 °C 59 g / 100 mL[5]

20 °C 500 g / L

25 °C 590 g / L (5.9 x 10⁵ mg/L)
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Q2: I've dissolved D-Glucono-1,5-lactone-1-¹³C in water, but the pH of my solution is

decreasing over time. Is this normal?

A2: Yes, this is a normal and expected behavior. D-Glucono-1,5-lactone (GDL) is a cyclic ester

of D-gluconic acid. When dissolved in water, it undergoes spontaneous, non-enzymatic

hydrolysis to form D-gluconic acid. This process establishes a chemical equilibrium between

the lactone and the acid. The formation of gluconic acid leads to a decrease in the pH of the

solution. A freshly prepared 1% aqueous solution may have a pH of around 3.6, which can drop

to 2.5 within two hours.

Q3: How does temperature and pH affect the stability of my D-Glucono-1,5-lactone-1-¹³C

solution?

A3: The rate of hydrolysis of D-Glucono-1,5-lactone to gluconic acid is significantly influenced

by both temperature and pH. Higher temperatures and higher pH levels will accelerate the rate

of hydrolysis.

Q4: Will the ¹³C label at the C1 position affect the solubility or chemical behavior of the

molecule?

A4: The presence of a stable isotope like ¹³C at a single position in the molecule does not

significantly alter its physical or chemical properties, including solubility. You can expect D-

Glucono-1,5-lactone-1-¹³C to have the same solubility and hydrolysis characteristics as the

unlabeled compound. The primary purpose of the isotopic label is for tracing and quantification

in metabolic studies using techniques like mass spectrometry or NMR.

Q5: Can I prepare a stock solution of D-Glucono-1,5-lactone-1-¹³C and store it for later use?

A5: Due to its hydrolysis in aqueous solutions, it is generally recommended to prepare

solutions of D-Glucono-1,5-lactone fresh before use, especially if the lactone form is the

specific entity required for your experiment. If you do prepare a stock solution, be aware that it

will become an equilibrium mixture of the lactone and gluconic acid. For short-term storage,

refrigeration at 2-8°C can help to slow the rate of hydrolysis. For longer-term storage, aliquoting

and freezing at -10°C or below is advisable.
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This guide addresses specific issues that you may encounter during your experiments with D-

Glucono-1,5-lactone-1-¹³C.

Issue 1: Inconsistent or unexpected experimental
results over time.

Possible Cause: The chemical composition of your aqueous solution is changing due to the

hydrolysis of D-Glucono-1,5-lactone into D-gluconic acid. This can affect reaction kinetics,

cellular uptake, or other pH-sensitive aspects of your experiment.

Troubleshooting Steps:

Confirm Hydrolysis: Monitor the pH of your solution over the time course of your

experiment. A decreasing pH is a strong indicator of hydrolysis.

Prepare Fresh Solutions: Always prepare your D-Glucono-1,5-lactone-1-¹³C solution

immediately before use to ensure you are starting with the lactone form.

Control pH: If your experimental system is sensitive to pH changes, consider using a

buffered aqueous medium to maintain a stable pH. Be aware that a higher pH in the buffer

may accelerate the initial hydrolysis.

Time-Course Analysis: If the conversion to gluconic acid is part of the process you are

studying, conduct time-course analyses to correlate your experimental outcomes with the

changing composition of the solution.

Issue 2: Difficulty dissolving the compound.
Possible Cause: While highly soluble in water, at very high concentrations or in complex

aqueous media containing other solutes, the dissolution rate may be slower.

Troubleshooting Steps:

Gentle Warming: Slightly warming the solvent can help to increase the rate of dissolution.

However, be mindful that this will also accelerate hydrolysis.

Sonication: Use of an ultrasonic bath can aid in the dissolution process.
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Incremental Addition: Add the compound to the solvent in small portions while stirring

continuously.

Issue 3: The solution has a slightly sweet, then acidic or
sour taste.

Possible Cause: This is a known characteristic of D-Glucono-1,5-lactone solutions. The initial

sweet taste is from the lactone itself, and the subsequent sourness develops as it hydrolyzes

to the acidic gluconic acid.

Troubleshooting Steps: This is not an issue with the compound's integrity but rather an

intrinsic property. No action is required unless the taste interferes with a sensory-based

experiment.

Experimental Protocols
Protocol 1: Preparation of a Fresh Aqueous Solution of D-Glucono-1,5-lactone-1-¹³C

Materials:

D-Glucono-1,5-lactone-1-¹³C powder

High-purity water (e.g., deionized, distilled, or ultrapure)

Calibrated pH meter

Magnetic stirrer and stir bar

Volumetric flask

Procedure:

1. Bring the D-Glucono-1,5-lactone-1-¹³C powder and the water to room temperature.

2. Measure the desired volume of water in the volumetric flask.

3. Place the flask on a magnetic stirrer and add the stir bar.
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4. Weigh the required amount of D-Glucono-1,5-lactone-1-¹³C.

5. Slowly add the powder to the vortex of the stirring water.

6. Continue stirring until the powder is completely dissolved. This should happen rapidly.

7. If required, measure the initial pH of the solution immediately after preparation.

8. Use the solution promptly for your experiment.

Protocol 2: Alkaline Hydrolysis for Complete Conversion to D-Gluconate

This protocol is for experiments where the gluconate form is desired for analysis or as a

standard.

Materials:

Aqueous solution of D-Glucono-1,5-lactone-1-¹³C

Sodium hydroxide (NaOH) solution (e.g., 2 M)

pH meter or pH test strips

Procedure:

1. Prepare an aqueous solution of D-Glucono-1,5-lactone-1-¹³C as described in Protocol 1.

2. While stirring, slowly add the NaOH solution to adjust the pH to approximately 10-11.

3. Incubate the solution at room temperature (approx. 25°C) for 10-15 minutes.

4. Monitor the pH and adjust if necessary to maintain the alkaline condition.

5. After incubation, the hydrolysis to D-gluconate will be complete. You can then adjust the

pH to the desired level for your experiment or analysis.
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Factors Accelerating Hydrolysis
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Caption: Hydrolysis pathway of D-Glucono-1,5-lactone in aqueous media.
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Caption: Troubleshooting workflow for inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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